Cas no 832133-98-9 (2(3H)-Oxazolone,4-amino-)

• Product Name: 2(3H)-Oxazolone,4-amino-
• CAS No: 832133-98-9
• MF: C₃H₄N₂O₂
• MW: 100.076060295105
• CID: 716119
• Update Time: 2024-02-03

2(3H)-Oxazolone,4-amino- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Oxazolone,4-amino-
• 2(3H)-Oxazolone,4-amino-(9CI)
• 4-amino-3H-1,3-oxazol-2-one

• Inchi： 1S/C3H4N2O2/c4-2-1-7-3(6)5-2/h1H,4H2,(H,5,6)
• InChI Key： HGBRBTBMLVMYPC-UHFFFAOYSA-N
• SMILES： O1C=C(N)NC1=O

Computed Properties

• Exact Mass: 100.027
• Monoisotopic Mass: 100.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2